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Compound of Interest

Compound Name: Cedrenyl acetate

Cat. No.: B3366630 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Cedrenyl acetate, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

I. Immediate Safety and Handling Precautions
Before handling Cedrenyl acetate, it is crucial to be familiar with its safety profile. Always

handle this chemical in a well-ventilated area and wear appropriate personal protective

equipment (PPE), including safety goggles with side-shields, chemical-impermeable gloves,

and a lab coat.[1][2] Avoid contact with skin and eyes, and prevent the formation of aerosols or

mists.[1][2]

II. Summary of Key Chemical Data
The following table summarizes essential quantitative and qualitative data for Cedrenyl
acetate.
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Property Data Reference(s)

Chemical Formula C₁₇H₂₈O₂ [1][3]

Molecular Weight 264.40 g/mol [2][3]

Appearance

Colorless to pale yellow

viscous liquid or crystalline

solid

[1][3]

Boiling Point >200°C [1][3]

Flash Point >100°C [4]

Solubility
Insoluble in water; soluble in

alcohols and oils
[3]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2A), Aquatic

Chronic (Category 3)

[3]

UN Number 3082 [4][5]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. (Cedryl

acetate)

[4][5]

III. Step-by-Step Disposal Protocol
Disposal of Cedrenyl acetate must be conducted in accordance with local, regional, and

national regulations.[4][6] Do not discharge this chemical into sewers, drains, or water courses.

[1][4][7]

Step 1: Waste Collection

Collect waste Cedrenyl acetate in a suitable, closed, and properly labeled container.[1]

Ensure the container is stored in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, acids, and alkalis.[4]
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Step 2: Spill Management and Cleanup In the event of a spill, follow these procedures:

Evacuate and Ventilate: Remove all personnel from the immediate area and ensure

adequate ventilation.[1] Eliminate all sources of ignition.[1]

Containment: Contain the spillage using a non-combustible absorbent material such as

sand, earth, diatomaceous earth, or vermiculite.[3][4][7]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, closed container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal: The collected waste material should be disposed of as hazardous waste, following

the procedures outlined below.

Step 3: Final Disposal Method The primary recommended method for the disposal of Cedrenyl
acetate is through a licensed chemical destruction facility or waste management company.[1]

[7]

Incineration: Controlled incineration with flue gas scrubbing is a suitable method for disposal.

[1]

Landfill: In some jurisdictions, disposal in a sanitary landfill may be permissible, but this must

be done in accordance with local regulations.[7]

Step 4: Contaminated Packaging Disposal

Empty containers should be triple-rinsed (or equivalent).[1]

The rinsed containers can then be offered for recycling or reconditioning.[1]

Alternatively, puncture the packaging to prevent reuse and dispose of it in a sanitary landfill.

[1]

Combustible packaging materials may be disposed of via controlled incineration.[1]
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IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cedrenyl acetate.
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Caption: Workflow for the safe disposal of Cedrenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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